2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide

• IUPAC Name: 2-(3-methylphenoxy)-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• InChI: InChI=1S/C15H15N3O2/c1-12-3-2-4-14(9-12)20-11-15(19)18-17-10-13-5-7-16-8-6-13/h2-10H,11H2,1H3,(H,18,19)/b17-10+
• InChI Key: RKNANYPAZXGESJ-LICLKQGHSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NN=CC2=CC=NC=C2
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)N/N=C/C2=CC=NC=C2
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide, also known as MPAA, is a chemical compound that has been studied for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide is not fully understood, but it is believed to involve its ability to bind to metal ions and inhibit the activity of protein tyrosine phosphatases. These effects may contribute to its anti-tumor activity and potential use in cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in various cellular processes including cell growth, differentiation, and signaling.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide is its potential use as a ligand for metal ions in coordination chemistry. It may also have potential as an anti-tumor agent and for its ability to inhibit protein tyrosine phosphatases. However, one limitation of 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide is its relatively low solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide. One area of interest is its potential as a ligand for metal ions in coordination chemistry. Additionally, further studies on its anti-tumor activity and potential use in cancer treatment are warranted. Finally, more research is needed to fully understand the mechanism of action of 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide and its effects on protein tyrosine phosphatases.

Scientific Research Applications

2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide has been studied for its potential use as a ligand for metal ions in coordination chemistry. It has also been investigated for its anti-tumor activity and potential use in cancer treatment. Additionally, 2-(3-methylphenoxy)-N'-(4-pyridinylmethylene)acetohydrazide has been studied for its ability to inhibit the activity of protein tyrosine phosphatases, which are involved in various cellular processes.